molecular formula C5H4BrN3O3 B8502256 6-bromo-2-methyl-5-nitro-3H-pyrimidin-4-one

6-bromo-2-methyl-5-nitro-3H-pyrimidin-4-one

Cat. No.: B8502256
M. Wt: 234.01 g/mol
InChI Key: MGVLZTSOZFVVKR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-bromo-2-methyl-5-nitro-3H-pyrimidin-4-one is a useful research compound. Its molecular formula is C5H4BrN3O3 and its molecular weight is 234.01 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H4BrN3O3

Molecular Weight

234.01 g/mol

IUPAC Name

4-bromo-2-methyl-5-nitro-1H-pyrimidin-6-one

InChI

InChI=1S/C5H4BrN3O3/c1-2-7-4(6)3(9(11)12)5(10)8-2/h1H3,(H,7,8,10)

InChI Key

MGVLZTSOZFVVKR-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=C(C(=O)N1)[N+](=O)[O-])Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

56.6 ml (503 mmol) of hydrobromic acid solution (48% in water) were added dropwise to a solution of 20.5 g (101 mmol) of the 2-methyl-4-methoxy-5-nitro-6-chloro-pyrimidine [Helv. (1958), 41, 1806] in 450 ml of acetic acid and the reaction mixture was stirred at room temperature for 44 hours. It was then evaporated under reduced pressure and the residue formed poured into 500 ml of an ice/water mixture and extracted 3 times with 500 ml of dichloromethane. The combined dichloromethane phases were washed with 100 ml of water and evaporated under reduced pressure. There were thus obtained 16.3 g (69.6 mmol, yield 69%) of the 6-bromo-2-methyl-5-nitro-3H-pyrimidin-4-one as light yellow solid, which was used without further purification.
Quantity
56.6 mL
Type
reactant
Reaction Step One
Quantity
20.5 g
Type
reactant
Reaction Step One
Quantity
450 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
500 mL
Type
reactant
Reaction Step Two

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